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Compound of Interest

Compound Name: Nitenpyram

Cat. No.: B000241 Get Quote

An In-depth Technical Guide to the Physical and
Chemical Properties of Nitenpyram
Introduction: Nitenpyram is a neonicotinoid insecticide widely utilized in both agricultural and

veterinary applications.[1][2] As a neurotoxin, it acts by irreversibly binding to the nicotinic

acetylcholine receptor (nAChR) in the central nervous system of insects, leading to paralysis

and rapid death.[1][2] This guide provides a detailed overview of the core physical and

chemical properties of Nitenpyram, offering valuable data and procedural insights for

researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties of
Nitenpyram
The fundamental physicochemical characteristics of Nitenpyram are crucial for understanding

its behavior in various formulations and environmental systems. These properties dictate its

solubility, stability, and biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b000241?utm_src=pdf-interest
https://www.benchchem.com/product/b000241?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://pubchem.ncbi.nlm.nih.gov/compound/Nitenpyram
https://en.wikipedia.org/wiki/Nitenpyram
https://www.benchchem.com/product/b000241?utm_src=pdf-body
https://www.benchchem.com/product/b000241?utm_src=pdf-body
https://www.benchchem.com/product/b000241?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₁H₁₅ClN₄O₂ [1]

Molecular Weight 270.71 g/mol

Appearance
Pale yellow or white crystalline

solid

Melting Point 82 - 84 °C

Density 1.40 g/cm³ at 26 °C

Vapor Pressure
1.1 x 10⁻⁶ mPa (8.2 x 10⁻¹²

mm Hg) at 20 °C

Water Solubility
840 g/L (8.4 x 10⁵ mg/L) at 20-

25 °C, pH 7

Solubility in Organic Solvents

(at 20-25°C)

Chloroform: 700 g/L Methanol:

670 g/L Acetone: 290 g/L

Ethanol: 89 g/L Xylene: 4.5 g/L

DMSO: Slightly soluble

Octanol-Water Partition

Coefficient (log Kow)
-0.66

Dissociation Constants (pKa) pKa1 = 3.1; pKa2 = 11.5

Stability

Stable under recommended

storage conditions. Degrades

in unpreserved finished

drinking water but is stable in

surface and ground waters.

Experimental Protocols
The determination of Nitenpyram's physicochemical properties relies on established analytical

methodologies. Below are detailed protocols for key experiments.

1. Determination of Melting Point via Differential Scanning Calorimetry (DSC)
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Principle: DSC measures the difference in the amount of heat required to increase the

temperature of a sample and a reference as a function of temperature. The melting point is

identified as the peak of the endothermic transition on the DSC thermogram.

Methodology:

A small, accurately weighed sample of Nitenpyram (typically 1-5 mg) is hermetically

sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

The heat flow to the sample is monitored and plotted against temperature. The onset and

peak of the melting endotherm are recorded to determine the melting range and point.

2. Determination of Solubility (Shake-Flask Method)

Principle: This classic method determines the saturation concentration of a solute in a

solvent at a specific temperature.

Methodology:

An excess amount of crystalline Nitenpyram is added to a known volume of the solvent

(e.g., water, acetone, chloroform) in a glass flask.

The flask is sealed and agitated in a constant temperature water bath (e.g., 25 °C) for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, the suspension is allowed to stand, permitting the undissolved solid to

settle.

A sample of the supernatant is carefully withdrawn, filtered (using a filter that does not

adsorb the solute), and diluted as necessary.
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The concentration of Nitenpyram in the saturated solution is quantified using a validated

analytical technique, such as High-Performance Liquid Chromatography with UV detection

(HPLC-UV).

3. Determination of Octanol-Water Partition Coefficient (log Kow)

Principle: The shake-flask method is the standard for determining log Kow, which measures

the ratio of a chemical's concentration in the octanol phase to its concentration in the

aqueous phase at equilibrium.

Methodology:

n-Octanol and water are mutually saturated by mixing them for 24 hours, followed by

separation of the two phases.

A small, known amount of Nitenpyram is dissolved in either the water-saturated octanol or

octanol-saturated water.

The two phases are combined in a flask in a specific volume ratio (e.g., 1:1 or 1:2).

The flask is shaken at a constant temperature until equilibrium is achieved (typically

several hours).

The mixture is centrifuged to ensure complete separation of the two phases.

The concentration of Nitenpyram in both the octanol and aqueous phases is determined

using an appropriate analytical method, such as HPLC-UV or Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).

The partition coefficient (Kow) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. The result is expressed as its base-10

logarithm (log Kow).

Visualizations
The following diagrams illustrate key relationships and workflows relevant to the study of

Nitenpyram.
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Fundamental Structure
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Logical relationship between Nitenpyram's structure, properties, and applications.
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Experimental workflow for the quantification of Nitenpyram using HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Nitenpyram
including solubility and melting point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000241#physical-and-chemical-properties-of-
nitenpyram-including-solubility-and-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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